Cas no 1366830-39-8 (4-(6-chloropyridin-2-yl)pyrrolidin-2-one)

• Product Name: 4-(6-chloropyridin-2-yl)pyrrolidin-2-one
• CAS No: 1366830-39-8
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• CID: 5824685
• PubChem ID: 129979537
• Update Time: 2025-06-13

4-(6-chloropyridin-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(6-chloropyridin-2-yl)pyrrolidin-2-one
• 1366830-39-8
• EN300-1984876

• Inchi： 1S/C9H9ClN2O/c10-8-3-1-2-7(12-8)6-4-9(13)11-5-6/h1-3,6H,4-5H2,(H,11,13)
• InChI Key： GBGXWHCYBWYPHA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2CC(NC2)=O)=N1

Computed Properties

• Exact Mass: 196.0403406g/mol
• Monoisotopic Mass: 196.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42Ų

Additional information on 4-(6-chloropyridin-2-yl)pyrrolidin-2-one

Introduction to 4-(6-chloropyridin-2-yl)pyrrolidin-2-one (CAS No. 1366830-39-8)

4-(6-chloropyridin-2-yl)pyrrolidin-2-one, identified by the CAS number 1366830-39-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic molecule has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of both pyrrolidinone and chloropyridine moieties makes it a versatile scaffold for designing novel bioactive molecules.

The compound’s chemical structure consists of a pyrrolidin-2-one core substituted with a 6-chloropyridin-2-yl group. This arrangement introduces both lipophilic and electrophilic centers, which are crucial for interactions with biological targets. The chloropyridine moiety, in particular, is known for its ability to participate in hydrogen bonding and hydrophobic interactions, enhancing the compound’s binding affinity to proteins and enzymes.

In recent years, there has been growing interest in exploring the pharmacological properties of molecules containing the pyrrolidinone scaffold. Pyrrolidinones have been identified as key structural components in several bioactive compounds, including those with anti-inflammatory, antiviral, and anticancer activities. The incorporation of a chloropyridine substituent further expands the pharmacological potential by introducing additional interaction points with biological targets.

One of the most compelling aspects of 4-(6-chloropyridin-2-yl)pyrrolidin-2-one is its utility as a building block in drug development. Researchers have leveraged this compound to synthesize derivatives with enhanced biological activity. For instance, modifications at the pyrrolidin-2-one ring or the 6-chloropyridine group have led to the discovery of novel compounds with improved efficacy and selectivity. These derivatives have shown promise in preclinical studies, particularly in the treatment of neurological disorders and infectious diseases.

The synthesis of 4-(6-chloropyridin-2-yl)pyrrolidin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyrroles and chlorinated pyridines, followed by cyclization and functional group transformations. Advanced techniques such as transition metal catalysis have been employed to improve reaction efficiency and selectivity.

Recent advancements in computational chemistry have further enhanced the understanding of the pharmacological properties of 4-(6-chloropyridin-2-yl)pyrrolidin-2-one. Molecular modeling studies have revealed insights into its binding interactions with target proteins, providing valuable information for structure-based drug design. These computational approaches have complemented experimental efforts, enabling researchers to predict and optimize the biological activity of derivatives more effectively.

The compound’s potential applications extend beyond traditional pharmaceuticals. It has been explored as a key intermediate in the synthesis of agrochemicals and specialty chemicals. The structural versatility of 4-(6-chloropyridin-2-yl)pyrrolidin-2-one allows for modifications that can tailor its properties for specific industrial applications, such as crop protection agents or advanced material synthesis.

Regulatory considerations play a crucial role in the development and commercialization of compounds like 4-(6-chloropyridin-2-yl)pyrrolidin-2-one. Ensuring compliance with safety and environmental regulations is essential for its responsible use in pharmaceuticals and other industries. Researchers are increasingly focusing on green chemistry principles to develop synthetic routes that minimize waste and hazardous byproducts, aligning with global sustainability goals.

The future prospects for 4-(6-chloropyridin-2-yl)pyrrolidin-2-one are promising, with ongoing research aimed at uncovering new therapeutic applications and optimizing its synthetic pathways. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to the development of next-generation bioactive molecules that address unmet medical needs.